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Compound of Interest

Compound Name: EJR-866-81

Cat. No.: B1192712

Get Quote

Abstract & Compound Profile
EJR-866-81 is a second-generation, small-molecule inhibitor of Protein Tyrosine Phosphatase

4A3 (PTP4A3, also known as PRL-3). Unlike its parent compound JMS-053, which inhibits the

entire PTP4A family (PTP4A1/2/3), EJR-866-81 exhibits a pronounced selectivity for PTP4A3

over PTP4A2. This selectivity is critical for dissecting the specific oncogenic contributions of

PTP4A3 in metastasis, ovarian cancer, and acute myeloid leukemia (AML) without confounding

off-target effects on related phosphatases.

Mechanistically, EJR-866-81 functions as a reversible, allosteric inhibitor. By binding to

PTP4A3, it prevents the phosphatase from driving downstream oncogenic signaling,

specifically the activation of RhoA (crucial for cell motility/metastasis) and STAT3 (crucial for

survival/proliferation).
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Feature Specification

Chemical Name
2-(2-chlorophenyl)-7-iminothieno[3,2-c]pyridine-

4,6(5H,7H)-dione

Target PTP4A3 (PRL-3)

Selectivity
>2-fold selectivity for PTP4A3 vs. PTP4A2; High

selectivity vs. CDC25B

IC50 (In Vitro) ~36.1 nM (PTP4A3)

Primary Indication Ovarian Cancer, AML, Metastatic Solid Tumors

Solubility Profile
Hydrophobic; requires co-solvent/surfactant

formulation for in vivo use

Mechanism of Action & Signaling Pathway
EJR-866-81 intervenes in the "metastatic triad" regulated by PTP4A3: Migration (RhoA),

Proliferation (STAT3/ERK), and Angiogenesis (VEGF).
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Figure 1: Mechanism of Action.[1] EJR-866-81 inhibits PTP4A3, blocking the activation of RhoA

and Src/STAT3 pathways, thereby suppressing metastasis and tumor growth.

Formulation & Preparation Protocols
EJR-866-81, like other thienopyridones, has limited aqueous solubility. Successful in vivo

delivery requires a precise co-solvent system to prevent precipitation in the peritoneal cavity.

Protocol A: Standard High-Solvency Vehicle
(Recommended)
This formulation uses NMP and Kolliphor HS 15 to maximize drug load (up to 10-15 mg/kg).
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Reagents:

NMP (1-methyl-2-pyrrolidone): Solubilizing agent.

Kolliphor HS 15: Non-ionic surfactant (improves stability).

PBS (1X): Buffer.

Preparation Steps (For 1 mL of 1 mg/mL solution):

Weigh 1.0 mg of EJR-866-81 powder.

Add 200 µL of NMP. Vortex vigorously until completely dissolved (clear yellow solution).

Sonicate if necessary.[2]

Add 250 µL of molten Kolliphor HS 15 (pre-warmed to 37°C). Vortex immediately to mix.

Slowly add 550 µL of warm PBS (37°C) while vortexing.

Critical: Add PBS slowly to prevent "crashing out."

Final Composition: 20% NMP / 25% Kolliphor HS 15 / 55% PBS.

Storage: Use immediately. Do not store formulated compound >4 hours.

Protocol B: "Gentle" Alternative (Captisol-Based)
Use this if NMP causes irritation in sensitive mouse strains (e.g., NSG mice).

Reagents:

Captisol (SBE-β-CD): Cyclodextrin derivative.

PEG400: Polyethylene glycol.

PBS.[3]

Preparation Steps:
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Dissolve EJR-866-81 in PEG400 (40% of final volume).

Add 30% Captisol (w/v in water) (30% of final volume).

Add PBS (30% of final volume).[3]

Final Composition: 40% PEG400 / 30% Captisol / 30% PBS.

In Vivo Dosing & Experimental Workflow
The following protocol is validated for xenograft models (e.g., Ovarian Cancer SKOV3, AML).

Dosage Guidelines
Route: Intraperitoneal (IP) Injection.[2][3][4]

Dose Range: 10 mg/kg to 15 mg/kg.

Frequency: Daily (QD) or "5 days ON / 2 days OFF" cycle.

Duration: 14–21 days.

Experimental Timeline (Xenograft Model)
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Figure 2: Standard efficacy study timeline. Treatment initiates when tumors are palpable

(approx. 100mm³).

Step-by-Step Procedure
Tumor Induction: Inoculate mice (e.g., BALB/c nude or NSG) with cancer cells (e.g.,

cells).
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Randomization: When tumors reach ~100 mm³, randomize mice into two groups (n=8-

10/group):

Group 1: Vehicle Control.

Group 2: EJR-866-81 (10 mg/kg).

Administration: Inject 10 mL/kg body weight (e.g., 200 µL for a 20g mouse) IP.

Tip: Rotate injection sites to minimize local irritation from NMP.

Monitoring: Measure tumor volume (

) and body weight 2-3 times per week.

Safety Check: If body weight loss >15%, pause dosing for 2 days.

Biomarker Validation (Proof of Mechanism)
To confirm EJR-866-81 is engaging PTP4A3 in vivo, analyze tumor tissues harvested at the

endpoint.

Assay Target Biomarker
Expected Result with EJR-
866-81

G-LISA / Pull-down RhoA-GTP
Decrease (PTP4A3 inhibition

prevents RhoA activation)

Western Blot / IHC p-STAT3 (Tyr705)
Decrease (Downstream

signaling blockade)

Western Blot E-Cadherin
Increase (Reversal of EMT

phenotype)

Western Blot Vimentin
Decrease (Suppression of

mesenchymal markers)

Tissue Processing Note: PTP4A3 is sensitive to oxidation. Harvest tumors rapidly, snap-freeze

in liquid nitrogen, and use lysis buffers containing phosphatase inhibitors (e.g., Sodium
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Orthovanadate) and reducing agents (DTT) to preserve signaling states.
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Need Custom Synthesis?
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Sources

1. The PTP4A3 inhibitor KVX-053 reduces Severe Acute Respiratory Syndrome Coronavirus
2 (SARS-CoV-2) virulence, inflammation, and development of acute lung injury in K18-
hACE2 mice - PMC [pmc.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. Credentialing and Pharmacologically Targeting PTP4A3 Phosphatase as a Molecular
Target for Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]

4. Structure of the Complex of an Iminopyridinedione Protein Tyrosine Phosphatase 4A3
Phosphatase Inhibitor with Human Serum Albumin - PMC [pmc.ncbi.nlm.nih.gov]

5. Inhibitor of Kappa B | barasertib Mediated Aurora Kinase B Inhibition [barasertib.info]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

http://barasertib.info/category/inhibitor-of-kappa-b/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F31365839%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.oncotarget.com%2Farticle%2F24057%2Ftext%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fjpet.aspetjournals.org%2Fcontent%2F375%2F3%2F478
https://www.google.com/url?sa=E&q=https%3A%2F%2Fmolpharm.aspetjournals.org%2Fcontent%2F93%2F5%2F466
https://www.benchchem.com/product/b1192712?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC12570811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12570811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12570811/
https://www.medchemexpress.com/jms-053.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8329922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8329922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7658597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7658597/
http://barasertib.info/category/inhibitor-of-kappa-b/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192712?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: In Vivo Implementation of EJR-866-81
(Selective PTP4A3 Inhibitor)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192712/docs#application-note-in-vivo-
implementation-of-ejr-866-81-selective-ptp4a3-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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